Cas no 1214379-33-5 (2-Cyano-3-fluorobenzoic acid)
2-Cyano-3-fluorobenzoic acid structure
Product Name:2-Cyano-3-fluorobenzoic acid
CAS No:1214379-33-5
MF:C8H4FNO2
MW:165.121265411377
CID:1069111
PubChem ID:46315210
Update Time:2025-04-20
2-Cyano-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-fluorobenzoic acid
- 2-Cyano-3-fluoro-benzoic acid
-
- Inchi: 1S/C8H4FNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
- InChI Key: LMZPDUDNUCZPQQ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(=O)O)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
2-Cyano-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018761-250mg |
2-Cyano-3-fluorobenzoic acid |
1214379-33-5 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015018761-500mg |
2-Cyano-3-fluorobenzoic acid |
1214379-33-5 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A015018761-1g |
2-Cyano-3-fluorobenzoic acid |
1214379-33-5 | 97% | 1g |
$1564.50 | 2023-09-04 | |
| TRC | B420613-10mg |
2-Cyano-3-fluorobenzoic Acid |
1214379-33-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B420613-50mg |
2-Cyano-3-fluorobenzoic Acid |
1214379-33-5 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B420613-100mg |
2-Cyano-3-fluorobenzoic Acid |
1214379-33-5 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-137215-0.05g |
2-cyano-3-fluorobenzoic acid |
1214379-33-5 | 95% | 0.05g |
$262.0 | 2023-05-01 | |
| Enamine | EN300-137215-0.1g |
2-cyano-3-fluorobenzoic acid |
1214379-33-5 | 95% | 0.1g |
$391.0 | 2023-05-01 | |
| Enamine | EN300-137215-0.25g |
2-cyano-3-fluorobenzoic acid |
1214379-33-5 | 95% | 0.25g |
$556.0 | 2023-05-01 | |
| Enamine | EN300-137215-0.5g |
2-cyano-3-fluorobenzoic acid |
1214379-33-5 | 95% | 0.5g |
$877.0 | 2023-05-01 |
2-Cyano-3-fluorobenzoic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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